4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide

• IUPAC Name: 4-[[2-(2,6-difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide
• InChI: InChI=1S/C18H16F2N2O2/c1-22(11-7-5-10(6-8-11)17(21)23)18(24)13-9-12(13)16-14(19)3-2-4-15(16)20/h2-8,12-13H,9H2,1H3,(H2,21,23)
• InChI Key: FYXGIHMUFUWQHL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(=O)N)C(=O)C2CC2C3=C(C=CC=C3F)F
• Molecular Formula: C18H16F2N2O2
• Molecular Weight: 330.3 g/mol

Description

4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide, also known as DPC-681, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of the protein kinase CK1δ, which plays a crucial role in regulating various cellular processes such as circadian rhythm, DNA damage response, and Wnt signaling pathway.

Mechanism of Action

4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide is a selective inhibitor of CK1δ, which belongs to the casein kinase 1 family of serine/threonine protein kinases. CK1δ plays a crucial role in regulating various cellular processes by phosphorylating its substrates. 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide binds to the ATP-binding site of CK1δ and inhibits its kinase activity, thereby preventing the phosphorylation of its substrates. This leads to the modulation of various cellular processes that are regulated by CK1δ.
Biochemical and Physiological Effects:
4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide has been shown to modulate various cellular processes that are regulated by CK1δ. For example, 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide has been shown to affect the period length and amplitude of the circadian clock in mammalian cells. It has also been shown to regulate the phosphorylation of the DNA damage response protein H2AX, which is involved in the repair of DNA damage. In addition, 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide has been shown to inhibit the phosphorylation of the Wnt co-receptor LRP6, which is involved in the Wnt signaling pathway.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide in lab experiments are its high potency and selectivity for CK1δ. This allows for the specific modulation of cellular processes that are regulated by CK1δ. The limitations of using 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide are its low solubility in aqueous solutions and its moderate stability in solution. This requires the use of organic solvents and careful handling of the compound.

Future Directions

There are several future directions for the use of 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide in scientific research. One direction is the investigation of the role of CK1δ in cancer biology, where it has been implicated in the regulation of various oncogenic pathways. Another direction is the development of more potent and selective inhibitors of CK1δ, which could lead to the discovery of new therapeutic targets for various diseases. Finally, the use of 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide in combination with other inhibitors could lead to the discovery of new synergistic effects in the modulation of cellular processes.

Synthesis Methods

The synthesis of 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide involves several steps, starting from the commercially available 2,6-difluorobenzaldehyde. The aldehyde is first converted to the corresponding acid chloride, which is then reacted with cyclopropanecarbonyl chloride to yield the cyclopropanecarboxylic acid derivative. The acid is then coupled with 4-aminobenzamide in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to give the final product, 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide. The overall yield of the synthesis is around 30%.

Scientific Research Applications

4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide has been widely used in scientific research to investigate the role of CK1δ in various cellular processes. For example, 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide has been used to study the circadian rhythm in mammalian cells, where it was found to affect the period length and amplitude of the circadian clock. 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide has also been used to study the DNA damage response, where it was found to regulate the phosphorylation of the DNA damage response protein H2AX. In addition, 4-[[2-(2,6-Difluorophenyl)cyclopropanecarbonyl]-methylamino]benzamide has been used to study the Wnt signaling pathway, where it was found to inhibit the phosphorylation of the Wnt co-receptor LRP6.